N-(2-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide
Overview
Description
N-(2-ethylphenyl)-1-(methylsulfonyl)-3-piperidinecarboxamide, also known as EPM or EPM-01, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPM belongs to the class of compounds known as piperidine carboxamides and has been found to exhibit a range of biological activities.
Scientific Research Applications
Polymer Chemistry and Cryopreservation
Polymer chemistry plays a crucial role in various applications, including cryopreservation. Researchers have explored the use of macromolecular cryoprotectants to improve cell viability during freezing and thawing processes. One such compound is poly(2-(methylsulfinyl)ethyl methacrylate (PMSO), synthesized via RAFT polymerization of 2-(methylthio)ethyl methacrylate followed by oxidation to sulfoxide . Here’s how it relates to cryopreservation:
Photoredox-Catalyzed Cascade Annulation
In organic synthesis, photoredox catalysis enables efficient and selective transformations. Researchers have developed a method involving the cascade annulation of methyl (2-(phenylethynyl)phenyl)sulfanes and methyl (2-(phenylethynyl)phenyl)selanes with sulfonyl chlorides. The result? Synthesis of various benzothiophenes and benzoselenophenes in moderate to good yields at ambient temperature . These heterocyclic compounds find applications in materials science, pharmaceuticals, and more.
properties
IUPAC Name |
N-(2-ethylphenyl)-1-methylsulfonylpiperidine-3-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3S/c1-3-12-7-4-5-9-14(12)16-15(18)13-8-6-10-17(11-13)21(2,19)20/h4-5,7,9,13H,3,6,8,10-11H2,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTHAPXOJPCDGKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=O)C2CCCN(C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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